Cas no 1692227-92-1 (2-(3-methoxypyridin-2-yl)propan-2-ol)

• Product Name: 2-(3-methoxypyridin-2-yl)propan-2-ol
• CAS No: 1692227-92-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 6232659
• PubChem ID: 108207108
• Update Time: 2025-10-31

2-(3-methoxypyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxypyridin-2-yl)propan-2-ol
• 1692227-92-1
• EN300-1838102

• Inchi： 1S/C9H13NO2/c1-9(2,11)8-7(12-3)5-4-6-10-8/h4-6,11H,1-3H3
• InChI Key： YTPGABCYODNUSQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C(=CC=CN=1)OC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(3-methoxypyridin-2-yl)propan-2-ol

Introduction to 2-(3-methoxypyridin-2-yl)propan-2-ol (CAS No. 1692227-92-1)

2-(3-methoxypyridin-2-yl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1692227-92-1, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The structural motif of 3-methoxypyridine fused with a propanol side chain makes it a versatile scaffold for medicinal chemists, enabling modifications that can enhance its pharmacological properties.

The compound's unique structure positions it as a valuable intermediate in the synthesis of more complex molecules. Its methoxy group and secondary alcohol functionality provide multiple sites for chemical modification, making it a preferred candidate for exploring novel therapeutic agents. In recent years, there has been growing interest in pyridine-based compounds due to their role in modulating various biological pathways, including enzyme inhibition and receptor binding.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Studies have demonstrated that substituents on the pyridine ring can significantly influence the binding affinity and selectivity of a molecule towards its target. For instance, the methoxy group in 3-methoxypyridine enhances solubility while maintaining interactions with biological targets, making it an attractive feature for drug design.

One of the most compelling aspects of 2-(3-methoxypyridin-2-yl)propan-2-ol is its potential application in the development of small-molecule drugs targeting neurological disorders. The pyridine scaffold is frequently found in compounds that interact with central nervous system (CNS) receptors, such as serotonin and dopamine receptors. The presence of a hydroxyl group at the 2-position of the propanol chain further adds to its versatility, allowing for further derivatization to achieve desired pharmacokinetic profiles.

In clinical research, compounds similar to 2-(3-methoxypyridin-2-yl)propan-2-ol have shown promise in preclinical studies as potential treatments for conditions like depression, anxiety, and neurodegenerative diseases. The ability to fine-tune its structure allows researchers to optimize parameters such as bioavailability, metabolic stability, and target engagement. This flexibility underscores the compound's significance as a building block in medicinal chemistry.

The synthesis of 2-(3-methoxypyridin-2-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct its core structure efficiently. These techniques not only improve yield but also enable the introduction of complex functional groups with high regioselectivity.

The chemical properties of 2-(3-methoxypyridin-2-yl)propan-2-ol, such as its solubility and stability under various conditions, make it suitable for formulation into different dosage forms. Its compatibility with standard pharmaceutical excipients ensures that it can be incorporated into tablets, capsules, and other delivery systems without significant challenges. This aspect is crucial for translating preclinical findings into clinical applications.

From a regulatory perspective, compounds like 2-(3-methoxypyridin-2-yl)propan-2-ol must undergo rigorous testing to ensure safety and efficacy before they can be approved for therapeutic use. Collaborative efforts between chemists, biologists, and clinicians are essential to navigate the complex landscape of drug development. The compound's potential as a lead molecule has already attracted attention from pharmaceutical companies looking to expand their pipelines.

The future directions for research on 2-(3-methoxypyridin-2-yl)propan-2-ol include exploring its role in combination therapies and investigating its mechanism of action in greater detail. Computational modeling and high-throughput screening techniques are being leveraged to identify new derivatives with enhanced properties. These efforts are likely to yield novel compounds with improved therapeutic outcomes.

In summary,2-(3-methoxypyridin-2-yl)propan-2-ol (CAS No. 1692227-92-1) represents a promising candidate for further development in pharmaceuticals. Its unique structural features and potential biological activities position it as a valuable asset in medicinal chemistry research. As our understanding of disease mechanisms evolves, compounds like this one will continue to play a critical role in shaping future treatments.